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Compound of Interest

Compound Name: NS3861

Cat. No.: B10768571

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of NS3861 (CAS
216853-59-7), a neuronal nicotinic acetylcholine receptor (nAChR) agonist. Adherence to these
procedures is essential for ensuring personal safety and maintaining the integrity of research.

Personal Protective Equipment (PPE)

As a compound with unfully characterized hazards, NS3861 should be handled with caution.

The following personal protective equipment is mandatory to prevent accidental exposure.
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PPE Category Item Specifications
) Safety glasses with side- Must be worn at all times in the
Eye Protection )
shields laboratory.
] ] ] Compatible with the solvents
Hand Protection Chemical-resistant gloves

used for NS3861.

] Should be worn to protect skin
Body Protection Laboratory coat )
and clothing.

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
) ) Not required under normal use  Z88.2 requirements or
Respiratory Protection ) o

with adequate ventilation European Standard EN 149
must be followed whenever
workplace conditions warrant a

respirator's use.

Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the stability of NS3861 and ensuring a
safe laboratory environment.

Handling

o Ventilation: Handle NS3861 in a well-ventilated area.
¢ Avoid Contact: Take measures to avoid contact with eyes, skin, and clothing.
e Avoid Ingestion and Inhalation: Do not ingest or inhale the compound.

o Personal Hygiene: Wash hands thoroughly after handling.

Storage

o Temperature: Store NS3861 at -20°C.[1]

» Container: Keep the container tightly closed.
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e Incompatibilities: Avoid strong oxidizing agents.

Disposal Plan

Proper disposal of NS3861 and its containers is critical to prevent environmental contamination
and ensure regulatory compliance.

o Disposal Method: Dispose of NS3861 and any contaminated materials in accordance with all
federal, state, and local environmental regulations.

o Container Disposal: Dispose of containers in the same manner as the unused product.

Experimental Protocols: First Aid Measures

In the event of accidental exposure to NS3861, immediately follow these first aid protocols.

Exposure Route First Aid Procedure

Move to fresh air. If breathing is difficult, give
Inhalation oxygen. If not breathing, give artificial

respiration.

) Immediately wash skin with soap and plenty of
Skin Contact .
water for at least 15 minutes.

Immediately flush eyes with plenty of water for
Eye Contact )
at least 15 minutes.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water.

In all cases of exposure, seek medical attention immediately.

Workflow for Safe Handling of NS3861
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Workflow for Safe Handling of NS3861

Cleanup & Disposal
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Caption: This diagram outlines the procedural flow for the safe handling of NS3861, from initial
preparation to final disposal and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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